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Compound of Interest

Compound Name: ML 339

Cat. No.: B1191967 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and

disposal of ML339. While ML339 is not classified as a hazardous substance, adherence to

standard laboratory safety protocols is crucial to ensure a safe research environment and

maintain experimental integrity.

Key Compound Specifications
A summary of important quantitative data for ML339 is provided below for easy reference.

Property Value

Molecular Formula C₂₆H₃₂ClN₃O₅

Molecular Weight 502.00 g/mol

Purity >99%

Solubility Soluble in DMSO and ethanol

Storage (Powder) -20°C for up to 3 years

Storage (In Solvent) -80°C for up to 6 months

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn at all times when handling ML339

to minimize exposure risk.

Body Part
Personal Protective
Equipment

Specifications and Usage
Guidelines

Hands Nitrile Gloves

Wear standard laboratory

nitrile gloves. Change gloves

immediately if contaminated.

Body Laboratory Coat

A standard laboratory coat

should be worn to protect

against minor spills and

contamination of personal

clothing.

Eyes
Safety Glasses with Side

Shields

Provide a minimum level of

protection against splashes.

Respiratory Not generally required

Work in a well-ventilated area.

If weighing powder and there

is a risk of inhalation, a dust

mask or use of a fume hood is

recommended.[1]

Operational Plan: From Receipt to Disposal
Adherence to a systematic workflow is critical for safe and effective research.

Preparation and Engineering Controls
Designated Area: Conduct all handling of ML339, especially the powder form, in a

designated area such as a laboratory bench in a well-ventilated room.

Ventilation: Ensure adequate ventilation to minimize the potential for inhalation of any

airborne particles.[1]

Cleanliness: Maintain a clean and uncluttered workspace. Decontaminate the work surface

before and after handling the compound.
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Handling and Experimental Procedures
Weighing: When weighing the powder, do so carefully to avoid creating dust.

Solution Preparation: When preparing solutions, add the solvent to the solid to minimize the

risk of dust formation.

Avoid Contact: Avoid direct contact with the skin and eyes.[1] In case of accidental contact,

follow the first aid measures outlined below.

No Food or Drink: Do not eat, drink, or smoke in the laboratory where ML339 is handled.

First Aid Measures
In the event of accidental exposure, follow these immediate steps:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Skin Contact
In case of contact, immediately wash skin with

soap and copious amounts of water.

Inhalation

If inhaled, remove to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen.

Ingestion
If swallowed, wash out mouth with water

provided person is conscious. Call a physician.

Disposal Plan
Proper disposal of chemical waste is essential for environmental safety and regulatory

compliance.

Waste Collection: Collect all waste containing ML339, including unused solutions and

contaminated consumables (e.g., pipette tips, gloves), in a designated and clearly labeled
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waste container.

Labeling: The waste container must be labeled with the name of the chemical ("ML339") and

the appropriate hazard class (e.g., "Non-hazardous chemical waste").

Segregation: Do not mix ML339 waste with other chemical waste streams unless

compatibility has been confirmed.

Institutional Guidelines: Follow all local and institutional regulations for chemical waste

disposal. Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance on waste pickup and disposal procedures.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of ML339 in a laboratory

setting.
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1. Preparation

2. Handling

3. Post-Experiment
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Don PPE:
Lab Coat, Gloves, Safety Glasses

Weigh Powder Carefully

Proceed to handling

Prepare Solution

Conduct Experiment

Decontaminate Work Area

Experiment complete

Dispose of Waste in Labeled Container

Doff PPE

exit_lab
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Caption: Workflow for the safe handling of ML339.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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